Cas no 38127-55-8 ( )

  structure
  structure
Product Name: 
CAS No:38127-55-8
MF:C8H9N3O2
MW:179.175961256027
CID:923041
PubChem ID:302258
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-nitrobenzaldehyde methylhydrazone; 4-Nitro-benzaldehyd-< methyl-hydrazon> ; p-Nitrobenzaldehyd-methylhydrazon; CTK4H9370; 4-Nitro-benzaldehyd-methylhydrazon; AC1L704A; p-nitrobenzylidene methylhydrazine; 4-nitro-benzaldehyde methylhydrazone; AG-F-34328;
    • 4-Nitrobenzaldehyde methylhydrazone
    • DTXSID50307016
    • N-[(4-nitrophenyl)methylideneamino]methanamine
    • 38127-55-8
    • NSC 186012
    •  
    • Inchi: 1S/C8H9N3O2/c1-9-10-6-7-2-4-8(5-3-7)11(12)13/h2-6,9H,1H3
    • InChI Key: OKMMMYIFTDKONT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C=NNC)=CC=1)=O

Computed Properties

  • Exact Mass: 179.06957
  • Monoisotopic Mass: 179.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 67.53
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.